Cas no 1593-03-9 (Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI))
1593-03-9 structure
Product Name:Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
CAS No:1593-03-9
MF:C9H3N13
MW:293.207216501236
CID:177987
PubChem ID:135517513
Update Time:2025-04-19
Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
- 1,3,4,6,7,9,9b-Heptaazaphenalene, cyanamidederiv.
- 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-tricarbamonitrile(7CI,8CI)
- Hydromelonic acid (6CI)
- 1593-03-9
- Hydromelonic acid
- DTXSID801337264
-
- Inchi: 1S/C9H3N13/c10-1-13-4-16-7-18-5(14-2-11)20-9-21-6(15-3-12)19-8(17-4)22(7)9/h(H3,13,14,15,16,17,18,19,20,21)
- InChI Key: QBVBYJATTGOHDX-UHFFFAOYSA-N
- SMILES: N12C3=N/C(=N\C#N)/N=C1N=C(NC#N)NC2=NC(NC#N)=N3
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 293.06343715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 882
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 185Ų
Experimental Properties
- PSA: 52.54
Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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